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Compound of Interest

Compound Name: 2-Methyl-1-tetralone

Cat. No.: B119441

Technical Guide: Physical Properties of 2-
Methyl-1-tetralone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2-
Methyl-1-tetralone, a crucial intermediate in various chemical syntheses. The data presented
herein is curated for accuracy and is supplemented by detailed experimental protocols for its
determination, ensuring reproducibility and reliability for research and development
applications.

Core Physical Properties

2-Methyl-1-tetralone is a cyclic ketone that presents as a clear yellow to orange liquid at room
temperature.[1][2][3] Its physical characteristics are fundamental for its handling, application in
synthetic routes, and for the purification of resulting products.

Data Summary

The following table summarizes the essential physical properties of 2-Methyl-1-tetralone
based on available literature data.
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Physical Property Value Conditions
Boiling Point 127-131 °C[1][4] at 12 mmHg
129 °C at 12 mmHg

135-137 °C at 16 Torr

Density 1.057 g/mL at 25 °C
1.058 g/mL Not specified

1.0600 g/mL Not specified

Solubility Insoluble in water
Soluble in most organic solvents

Refractive Index n20/D 1.5535 at 20 °C
1.552 Not specified

Molecular Weight 160.21 g/mol

160.216 g/mol

160.22 g/mol

Melting Point 15°C

Flash Point >110 °C (>230 °F)

Appearance Clear yellow to orange liquid

Experimental Protocols

The following sections detail the standard methodologies for determining the physical
properties of a liquid organic compound such as 2-Methyl-1-tetralone.

Determination of Boiling Point (Thiele Tube Method)

The Thiele tube method is a convenient technique for determining the boiling point of a small
quantity of liquid.
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Apparatus:

Thiele tube

Thermometer (calibrated)

Small test tube (Durham tube)
Capillary tube (sealed at one end)

Heat source (Bunsen burner or oil bath)

Mineral oil

Procedure:

A small amount (approximately 0.5 mL) of 2-Methyl-1-tetralone is placed into the small test
tube.

A capillary tube, sealed at one end, is placed open-end-down into the test tube containing
the sample.

The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is placed in a Thiele tube containing mineral oil, ensuring the heat is
distributed evenly.

The Thiele tube is gently heated, and as the temperature rises, air trapped in the capillary
tube will be expelled, seen as a slow stream of bubbles.

Heating continues until a rapid and continuous stream of bubbles emerges from the capillary
tube. At this point, the heat source is removed.

The apparatus is allowed to cool. The boiling point is the temperature at which the liquid is
drawn back into the capillary tube.

Determination of Density (Pychometer Method)
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The density of a liquid can be accurately determined using a pycnometer or a specific gravity
bottle.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

Analytical balance

Thermometer

Water bath

Procedure:

The empty, clean, and dry pycnometer is weighed accurately on an analytical balance.

The pycnometer is filled with distilled water and placed in a constant temperature water bath
(e.g., 25 °C) until it reaches thermal equilibrium.

The water level is adjusted to the mark on the pycnometer, it is dried on the outside, and
weighed again to determine the mass of the water.

The pycnometer is emptied, dried, and then filled with 2-Methyl-1-tetralone.

The same procedure of thermal equilibration and weighing is followed to determine the mass
of the 2-Methyl-1-tetralone.

The density is calculated using the formula: Density = (mass of the liquid) / (volume of the
liquid) where the volume of the liquid is determined from the mass of the water and its known
density at that temperature.

Determination of Solubility

A qualitative and semi-quantitative determination of solubility can be performed through direct

observation.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b119441?utm_src=pdf-body
https://www.benchchem.com/product/b119441?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Apparatus:

e Test tubes

o Vortex mixer or stirring rod

o Graduated pipettes

Procedure:

A known volume (e.g., 1 mL) of the solvent (e.g., water or an organic solvent) is placed in a
test tube.

e Asmall, measured amount (e.g., 0.1 mL) of 2-Methyl-1-tetralone is added to the solvent.
e The mixture is agitated vigorously using a vortex mixer or by stirring for a set period.

e The mixture is allowed to stand and is observed for any signs of insolubility, such as the
formation of a separate layer, cloudiness, or droplets.

« If the solute dissolves completely, further aliquots are added until saturation is reached or the
substance is deemed miscible.

e The solubility can be reported qualitatively (e.g., insoluble, soluble, partially soluble) or semi-
guantitatively (e.g., > 10 mg/mL). For 2-Methyl-1-tetralone, it is observed to be insoluble in
water.

Visualized Experimental Workflow

The following diagram illustrates the logical workflow for the characterization of the physical
properties of 2-Methyl-1-tetralone.
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Sample Preparation & Initial Observation

Obtain 2-Methyl-1-tetralone Sample

'

Observe Physical State and Color

\\

Determine Boiling Point Determine Density Determine Solubility
(Thiele Tube Method) (Pycnometer Method) (Direct Observation in Water & Organic Solvents)

Data Analysis & Reporting

Record Boiling Point Range Calculate Density (g/mL) Qualify Solubility

Click to download full resolution via product page

Caption: Experimental workflow for physical property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of 2-Methyl-1-tetralone: boiling
point, density, solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b119441#physical-properties-of-2-methyl-1-tetralone-
boiling-point-density-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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